Cas no 828-66-0 (1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride)

• Product name: 1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride
• CAS No: 828-66-0
• MF: C₁₀H₁₀O₃
• MW: 178.1846
• CID: 1808009
• PubChem ID: 20624593

1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,6-tetrahydro--methyl-3,6-methanophthalic anhydride
• 1,2,3,6-Tetrahydro methyl-3,6-methanophthalic anhydride
• 8-methyl-3a,4,5,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
• NS00042030
• SCHEMBL14197579
• EINECS 212-585-1
• 828-66-0
• 3a,4,7,7a-Tetrahydro-8-methyl-4,7-methanoisobenzofuran-1,3-dione
• SBKPSHZVULRXED-UHFFFAOYSA-N
• 8-methyl-3a,4,7,7a-tetrahydro-4,7-methano-2-benzofuran-1,3-dione
• 4,7-Methanoisobenzofuran-1,3-dione, 3a,4,7,7a-tetrahydro-8-methyl-
• KW98SY7PSB

• Inchi： InChI=1S/C10H10O3/c1-4-5-2-3-6(4)8-7(5)9(11)13-10(8)12/h2-8H,1H3
• InChI Key： SBKPSHZVULRXED-UHFFFAOYSA-N
• SMILES： CC1C2C=CC1C3C2C(=O)OC3=O

Computed Properties

• Exact Mass: 178.062994177g/mol
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives